Cas no 2166618-08-0 (methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate)

• Product Name: methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate
• CAS No: 2166618-08-0
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 6049748
• PubChem ID: 165520881
• Update Time: 2025-05-27

methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate
• methyl 2-[cyclobutyl(hydroxy)methyl]-1,3-thiazole-4-carboxylate
• 2166618-08-0
• EN300-1269386

• Inchi： 1S/C10H13NO3S/c1-14-10(13)7-5-15-9(11-7)8(12)6-3-2-4-6/h5-6,8,12H,2-4H2,1H3
• InChI Key： AZBKGAVOCIVTRO-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)N=C1C(C1CCC1)O

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate

Comprehensive Overview of Methyl 2-Cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate (CAS No. 2166618-08-0)

The compound methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate (CAS No. 2166618-08-0) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a thiazole ring with a cyclobutyl substituent and a hydroxymethyl group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the rising demand for novel small-molecule modulators in targeted therapies.

In recent years, the scientific community has focused on sustainable synthesis methods for complex heterocycles like methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate. This aligns with the broader trend of green chemistry, where minimizing environmental impact while maintaining efficiency is paramount. Computational studies using AI-driven molecular modeling have also explored its conformational stability, addressing frequently searched queries such as "thiazole derivatives in drug design" or "cyclobutane ring effects on bioavailability." These investigations highlight its potential in structure-activity relationship (SAR) optimizations.

The ester functional group in this compound (methyl carboxylate) offers reactivity for further derivatization, a feature often exploited in medicinal chemistry. Patent literature reveals its utility in developing kinase inhibitors and anti-inflammatory agents, topics trending in oncology and immunology research. Additionally, its thiazole core resonates with interest in privileged structures—a common search term among chemists—due to its prevalence in FDA-approved drugs.

Analytical characterization of CAS No. 2166618-08-0 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring precise quality control for industrial-scale production. Discussions in online forums frequently emphasize the need for reliable HPLC purification protocols, reflecting practical challenges in handling such intermediates. Moreover, the compound’s chirality at the hydroxymethyl position sparks debates on enantioselective synthesis strategies, another hot topic in synthetic organic chemistry.

From a commercial perspective, suppliers often highlight methyl 2-cyclobutyl(hydroxy)methyl-1,3-thiazole-4-carboxylate as a high-purity reference standard for R&D labs. Its inclusion in fragment-based drug discovery (FBDD) libraries underscores its relevance in hit-to-lead campaigns. As the pharmaceutical industry shifts toward personalized medicine, demand for structurally diverse building blocks like this thiazole derivative is expected to grow, making it a compound of enduring scientific and industrial value.